Cas no 1261937-80-7 (3-(2,4-Difluorophenyl)-2-methylbenzoic acid)

• Product Name: 3-(2,4-Difluorophenyl)-2-methylbenzoic acid
• CAS No: 1261937-80-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319941
• CID: 2621590
• PubChem ID: 53225855
• Update Time: 2025-10-29

3-(2,4-Difluorophenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIFLUOROPHENYL)-2-METHYLBENZOIC ACID
• MFCD18319941
• 2',4'-Difluoro-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1261937-80-7
• DTXSID10689587
• AKOS014881656
• 3-(2,4-Difluorophenyl)-2-methylbenzoic acid, 95%
• 3-(2,4-Difluorophenyl)-2-methylbenzoic acid

• MDL： MFCD18319941
• Inchi： 1S/C14H10F2O2/c1-8-10(3-2-4-11(8)14(17)18)12-6-5-9(15)7-13(12)16/h2-7H,1H3,(H,17,18)
• InChI Key： VROLAAFPVYSMIB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C(=O)O)C=1C)F

Computed Properties

• Exact Mass: 248.065
• Monoisotopic Mass: 248.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.6

Additional information on 3-(2,4-Difluorophenyl)-2-methylbenzoic acid

3-(2,4-Difluorophenyl)-2-methylbenzoic Acid (CAS 1261937-80-7): A Comprehensive Overview

3-(2,4-Difluorophenyl)-2-methylbenzoic acid (CAS 1261937-80-7) is a fluorinated aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound, characterized by its difluorophenyl and methylbenzoic acid moieties, exhibits unique chemical properties that make it valuable for various applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which are crucial factors in drug design.

The molecular structure of 3-(2,4-Difluorophenyl)-2-methylbenzoic acid features a benzoic acid core substituted with a methyl group at the 2-position and a 2,4-difluorophenyl group at the 3-position. This arrangement contributes to its distinct electronic and steric properties. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of small molecule therapeutics and functional materials.

In recent years, the demand for fluorinated organic compounds like 3-(2,4-Difluorophenyl)-2-methylbenzoic acid has surged due to their applications in medicinal chemistry. Fluorine incorporation is a common strategy to improve drug-like properties, such as bioavailability and target binding affinity. This compound serves as a key intermediate in the synthesis of potential enzyme inhibitors and receptor modulators, addressing current research trends in precision medicine and personalized therapeutics.

The synthesis of 3-(2,4-Difluorophenyl)-2-methylbenzoic acid typically involves multi-step organic reactions, including cross-coupling and carboxylation processes. Advanced purification techniques ensure high purity levels suitable for research applications. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's identity and quality, meeting the stringent requirements of pharmaceutical research.

Beyond pharmaceutical applications, 3-(2,4-Difluorophenyl)-2-methylbenzoic acid has shown promise in material science. Its aromatic structure and fluorine content make it a candidate for developing advanced polymers with enhanced thermal stability and chemical resistance. Researchers are investigating its potential in creating high-performance coatings and electronic materials, aligning with the growing interest in sustainable materials and green chemistry.

The market for fluorinated building blocks like 3-(2,4-Difluorophenyl)-2-methylbenzoic acid continues to expand, driven by increasing R&D investments in drug discovery and material innovation. Suppliers and manufacturers are focusing on developing efficient production methods to meet the growing demand while maintaining competitive pricing. Quality control remains paramount, with strict adherence to GMP standards for pharmaceutical-grade materials.

Storage and handling of 3-(2,4-Difluorophenyl)-2-methylbenzoic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper personal protective equipment is recommended when handling the material, following general laboratory safety protocols for organic compounds.

Current research trends highlight the importance of structure-activity relationship studies involving 3-(2,4-Difluorophenyl)-2-methylbenzoic acid derivatives. Scientists are exploring modifications to its core structure to optimize biological activity and physicochemical properties. These investigations contribute to the broader field of rational drug design and computational chemistry, addressing frequently searched topics in modern chemical research.

The future outlook for 3-(2,4-Difluorophenyl)-2-methylbenzoic acid appears promising, with potential applications emerging in bioconjugation chemistry and prodrug development. As the scientific community continues to uncover new uses for fluorinated compounds, this particular derivative remains a valuable tool for researchers across multiple disciplines. Its versatility and unique properties ensure its continued relevance in cutting-edge chemical research and development.